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Compound of Interest

Compound Name: Neodymium--nickel (2/7)

Cat. No.: B15486392 Get Quote

Disclaimer: Direct experimental data on the hydrogen storage properties of the specific

intermetallic compound Nd2Ni7 is limited in publicly accessible literature. The following

application notes and protocols are based on data from the closely related Ce2Ni7-type single-

phase Nd0.80Mg0.20Ni3.58 alloy and general best practices for the characterization of rare-

earth-based hydrogen storage materials. These notes are intended to provide a foundational

understanding and a template for research in this area.

Introduction
Nd2Ni7 belongs to the A2B7 family of rare-earth (RE) intermetallic compounds, which are of

interest for solid-state hydrogen storage due to their potential for high hydrogen capacity and

favorable thermodynamics. These materials absorb hydrogen to form metal hydrides, offering a

safer and more compact method of hydrogen storage compared to high-pressure gas or

cryogenic liquid storage. The catalytic activity for hydrogen dissociation and absorption is a key

performance metric for these materials. This document outlines the potential applications,

performance data of a related compound, and standardized protocols for the synthesis and

characterization of Nd2Ni7 and similar alloys.

Potential Applications
Nickel-Metal Hydride (Ni-MH) Batteries: As the negative electrode material, offering high

electrochemical capacity and good cycling stability.
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Stationary Hydrogen Storage: For grid stabilization and storing hydrogen from renewable

sources.

Portable Power Applications: In fuel cell systems where a safe and dense hydrogen source

is required.

Data Presentation
Quantitative data for a closely related Ce2Ni7-type single-phase Nd0.80Mg0.20Ni3.58 alloy is

presented below as a proxy for the expected performance of Nd-Ni based A2B7 compounds.

Table 1: Electrochemical Hydrogen Storage Properties of Nd0.80Mg0.20Ni3.58 Alloy

Property Value Conditions

Maximum Discharge Capacity ~385.8 mAh/g 0.2C rate

High-Rate Dischargeability

(HRD)
Not specified Not specified

Capacity Retention 94.7% After 100 cycles

Cycling Stability > 360 cycles
Until capacity reaches 80% of

maximum

Experimental Protocols
Synthesis of Nd2Ni7 Alloy
This protocol describes a general method for the synthesis of rare-earth-nickel intermetallic

compounds.

Materials and Equipment:

High-purity Neodymium (Nd) (99.9%)

High-purity Nickel (Ni) (99.9%)

Arc furnace with a non-consumable tungsten electrode and a water-cooled copper hearth

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-purity argon gas

Vacuum pump

Tube furnace for annealing

Quartz tube

Procedure:

Weigh stoichiometric amounts of Nd and Ni to prepare the desired composition (Nd2Ni7).

Place the raw materials on the copper hearth of the arc furnace.

Evacuate the furnace chamber to a high vacuum and then backfill with high-purity argon.

Repeat this process several times to ensure an inert atmosphere.

Melt the materials using the electric arc. To ensure homogeneity, the resulting ingot should

be re-melted several times, flipping the ingot between each melting step.

Seal the as-cast ingot in a quartz tube under a partial pressure of argon.

Anneal the ingot in the tube furnace at a temperature range of 950-1100 °C for an extended

period (e.g., 24-48 hours) to promote the formation of the desired single-phase Nd2Ni7

structure.

After annealing, allow the sample to cool down to room temperature.

Characterization of Hydrogen Storage Properties
This protocol outlines the measurement of PCT curves using a Sieverts-type apparatus to

determine the thermodynamic properties of hydrogen absorption and desorption.

Equipment:

Sieverts-type PCT apparatus

Sample holder
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High-purity hydrogen gas

Vacuum pump

Thermostat bath or furnace

Procedure:

Load a known mass of the activated alloy powder into the sample holder.

Attach the sample holder to the Sieverts apparatus and evacuate the system.

Activate the sample by heating under vacuum to remove any surface contaminants. This

may involve several cycles of hydrogen absorption and desorption.

Set the thermostat to the desired temperature for the isotherm measurement.

Introduce a known amount of hydrogen gas into the calibrated volume of the apparatus and

measure the initial pressure.

Open the valve to the sample holder and allow the alloy to absorb hydrogen until equilibrium

is reached (i.e., the pressure stabilizes).

Record the final equilibrium pressure. The amount of absorbed hydrogen is calculated from

the pressure drop.

Repeat steps 5-7 to obtain a series of points for the absorption isotherm.

For the desorption isotherm, incrementally remove known amounts of hydrogen from the

sample holder and measure the equilibrium pressure after each step.

Plot the equilibrium hydrogen pressure versus the hydrogen concentration in the alloy (e.g.,

in wt% or H/M) to obtain the PCT curve.

This protocol describes the measurement of the rate of hydrogen absorption and desorption.

Equipment:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sieverts-type apparatus or a dedicated kinetic measurement setup

Data acquisition system to log pressure and temperature over time

Procedure:

Activate the sample as described in the PCT protocol.

Set the desired temperature and evacuate the sample holder.

For absorption kinetics, rapidly introduce hydrogen at a predetermined pressure and record

the pressure change in the system as a function of time until the pressure stabilizes.

The amount of hydrogen absorbed at any given time can be calculated from the pressure

drop.

For desorption kinetics, fully hydride the sample and then rapidly reduce the pressure in the

system to a predetermined level. Record the pressure increase as a function of time.

Plot the hydrogen concentration versus time to obtain the kinetic curves for absorption and

desorption.
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Caption: Workflow for the synthesis of Nd2Ni7 intermetallic alloy.
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Caption: General workflow for hydrogen storage characterization.
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Caption: Simplified mechanism of hydrogen storage in Nd2Ni7.
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[https://www.benchchem.com/product/b15486392#nd2ni7-as-a-catalyst-for-hydrogen-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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